5-bromo-2-chloro-N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[(4-piperidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C19H19BrClN3OS/c20-13-4-9-17(21)16(12-13)18(25)23-19(26)22-14-5-7-15(8-6-14)24-10-2-1-3-11-24/h4-9,12H,1-3,10-11H2,(H2,22,23,25,26)
• InChI Key: AALWHGZGKQMVOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C19H19BrClN3OS
• Molecular Weight: 452.8 g/mol

Description

5-bromo-2-chloro-N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, also known as BPTES, is a small molecule inhibitor that has been studied extensively in recent years. This compound has shown promising results in a variety of scientific research applications, particularly in cancer research.

Mechanism of Action

5-bromo-2-chloro-N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide inhibits glutaminase by binding to the active site of the enzyme, preventing it from catalyzing the conversion of glutamine to glutamate. This leads to a decrease in the production of glutamate, which is required for cancer cell metabolism. This compound has been shown to be selective for cancer cells, as normal cells are able to compensate for the loss of glutaminase activity.
Biochemical and Physiological Effects:
This compound has been shown to decrease cancer cell growth and proliferation in vitro and in vivo. It has also been shown to induce cell death in cancer cells. This compound has been studied in a variety of cancer types, including breast cancer, lung cancer, and pancreatic cancer. In addition to its anti-cancer effects, this compound has also been shown to have neuroprotective effects in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-bromo-2-chloro-N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that is relatively easy to synthesize. It has also been shown to be selective for cancer cells, which reduces the risk of off-target effects. However, this compound has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. Additionally, this compound has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on 5-bromo-2-chloro-N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide. One area of research is the development of more potent and selective glutaminase inhibitors. Another area of research is the combination of this compound with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, this compound has potential applications in metabolic disorders, such as obesity and diabetes, and further research in these areas is needed.

Scientific Research Applications

5-bromo-2-chloro-N-({[4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been extensively studied in cancer research due to its ability to inhibit glutaminase, an enzyme that is essential for cancer cell growth. Inhibition of glutaminase by this compound leads to a decrease in the production of glutamate, which is required for cancer cell metabolism. This results in a decrease in cancer cell growth and proliferation. This compound has also been studied in other areas of scientific research, such as neurodegenerative diseases and metabolic disorders.